1-methyl-decahydro-1H-pyrido[3,4-b][1,4]diazepin-4-one

• CAS No.: 2385596-12-1
• Molecular Formula: C9H17N3O
• Molecular Weight: 183.3

Description

1-methyl-decahydro-1H-pyrido[3,4-b][1,4]diazepin-4-one is a heterocyclic compound that belongs to the diazepine family This compound is characterized by a fused ring system consisting of a pyridine ring and a diazepine ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-methyl-decahydro-1H-pyrido[3,4-b][1,4]diazepin-4-one typically involves multi-step reactions starting from readily available precursors. One common method involves the cyclization of appropriate intermediates under controlled conditions. For instance, the reaction of a pyridine derivative with a suitable diamine can lead to the formation of the desired diazepine ring system. The reaction conditions often include the use of catalysts, solvents, and specific temperature and pressure settings to optimize yield and purity .

Industrial Production Methods

Industrial production of this compound may involve scalable synthetic routes that ensure high yield and cost-effectiveness. Techniques such as continuous flow synthesis and the use of automated reactors can be employed to produce large quantities of this compound. These methods are designed to minimize waste and enhance the efficiency of the production process .

Chemical Reactions Analysis

Types of Reactions

1-methyl-decahydro-1H-pyrido[3,4-b][1,4]diazepin-4-one can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding N-oxides.

Reduction: Reduction reactions can lead to the formation of reduced derivatives with different degrees of saturation.

Common Reagents and Conditions

Oxidation: Common oxidizing agents such as hydrogen peroxide or peracids can be used.

Reduction: Reducing agents like lithium aluminum hydride or sodium borohydride are typically employed.

Substitution: Reagents such as halogens, alkylating agents, and acylating agents can be used under appropriate conditions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation can yield N-oxides, while reduction can produce various reduced forms of the compound. Substitution reactions can introduce a wide range of functional groups, leading to the formation of diverse derivatives .

Scientific Research Applications

1-methyl-decahydro-1H-pyrido[3,4-b][1,4]diazepin-4-one has several scientific research applications, including:

Chemistry: It serves as a building block for the synthesis of more complex heterocyclic compounds.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and as a precursor for the synthesis of other valuable compounds.

Mechanism of Action

The mechanism of action of 1-methyl-decahydro-1H-pyrido[3,4-b][1,4]diazepin-4-one involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. For instance, it may inhibit certain enzymes involved in disease pathways, thereby exerting therapeutic effects .

Comparison with Similar Compounds

Similar Compounds

• 1-methyl-1H,2H,3H,4H,5H-pyrido[3,4-b][1,4]diazepin-4-one
• Pyrazolyl-dibenzo[b,e][1,4]diazepinones
• Benzo[b][1,4]diazepines

Uniqueness

1-methyl-decahydro-1H-pyrido[3,4-b][1,4]diazepin-4-one is unique due to its specific ring structure and the presence of a methyl group, which can influence its chemical reactivity and biological activity.